Cas no 1806303-23-0 (2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde
• CAS No: 1806303-23-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4819574
• Update Time: 2025-08-02

2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde

• Inchi： 1S/C9H8N2O2/c10-4-8-11-9-6(5-12)2-1-3-7(9)13-8/h1-3,5H,4,10H2
• InChI Key： CXOCPRICLUQTKV-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2C(C=O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1

Additional information on 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806303-23-0)

2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806303-23-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzo[d]oxazole core and aminomethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxaldehyde moiety further enhances its reactivity, making it a valuable building block for heterocyclic chemistry applications.

In recent years, the demand for 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde has surged due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in targeting protein-protein interactions (PPIs), a hot topic in modern therapeutics. The compound's ability to modulate enzymatic activity aligns with the growing interest in precision medicine and personalized therapies, addressing unmet medical needs in oncology and infectious diseases.

The synthesis of 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde involves multi-step organic transformations, often starting from readily available benzoxazole derivatives. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the industry's shift toward green chemistry and sustainable practices. These methods not only improve yield but also reduce environmental impact, a key concern for today's environmentally conscious researchers.

From an analytical perspective, CAS No. 1806303-23-0 is typically characterized using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, critical for its use in high-stakes applications. The compound's stability under various conditions has also been a focal point, with studies highlighting its compatibility with aqueous and non-aqueous solvents, broadening its utility in diverse reaction environments.

Beyond pharmaceuticals, 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde has shown promise in material science, particularly in the design of organic semiconductors and luminescent materials. Its electron-rich aromatic system and functional groups make it a candidate for optoelectronic devices, aligning with the global push for renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Frequently asked questions about this compound include its storage conditions (recommended: -20°C under inert atmosphere), solubility profile (soluble in DMSO, methanol), and handling precautions (use of PPE in laboratory settings). These practical considerations are often searched by synthetic chemists and procurement specialists, emphasizing the need for clear, accessible data in scientific databases.

In summary, 2-(Aminomethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806303-23-0) represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to cutting-edge fields like targeted drug delivery and smart materials positions it as a compound of enduring interest, with ongoing research likely to uncover further applications in emerging technologies.